Cas no 1805656-87-4 (Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate)

• Product Name: Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate
• CAS No: 1805656-87-4
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4988590
• Update Time: 2025-05-20

Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate

• Inchi： 1S/C12H11F2NO4/c1-17-9-4-3-7(5-10(16)18-2)8(6-15)11(9)19-12(13)14/h3-4,12H,5H2,1-2H3
• InChI Key： IHVJZAKNKYNOER-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(CC(=O)OC)=C1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate

Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate: A Comprehensive Overview

The compound Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate (CAS No. 1805656-87-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethoxy group, and a methoxy group attached to a phenyl ring, further substituted with an acetate ester moiety. These functional groups contribute to its versatile reactivity and potential for use in advanced chemical transformations.

Recent studies have highlighted the importance of Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate in the development of novel drug delivery systems. The compound's ability to undergo controlled cleavage under specific conditions has made it an attractive candidate for targeted drug delivery applications. Researchers have explored its potential as a prodrug carrier, where the ester group can be selectively cleaved to release the active pharmaceutical ingredient (API) at the desired site of action. This approach not only enhances drug efficacy but also minimizes systemic side effects, making it a promising tool in modern medicinal chemistry.

In the field of agrochemicals, Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate has shown remarkable potential as a precursor for herbicides and insecticides. Its unique structure allows for the creation of bioactive molecules with enhanced stability and selectivity. For instance, recent advancements in fluorination techniques have enabled the synthesis of derivatives with improved environmental persistence and reduced toxicity. These developments underscore the compound's versatility and its role in advancing sustainable agricultural practices.

The synthesis of Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the phenyl ring substituents through nucleophilic aromatic substitution and subsequent esterification to introduce the acetate group. The use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis process, enabling higher yields and improved purity levels. These advancements have made the compound more accessible for large-scale production and industrial applications.

From a structural perspective, Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate exhibits interesting electronic properties due to the presence of electron-withdrawing groups like cyano and difluoromethoxy moieties. These groups influence the compound's reactivity in various chemical reactions, such as nucleophilic substitutions and Michael additions. Recent computational studies have provided deeper insights into the electronic distribution within the molecule, which has facilitated the design of more efficient reaction pathways for its utilization in organic synthesis.

In terms of biological activity, Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate has demonstrated potent anti-inflammatory and antioxidant properties in vitro. Its ability to scavenge free radicals makes it a valuable component in cosmetic formulations aimed at combating oxidative stress and skin aging. Furthermore, preliminary studies suggest that the compound may exhibit anti-tumor activity by modulating key signaling pathways involved in cancer cell proliferation and apoptosis.

The environmental impact of Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate has also been a topic of recent research interest. Studies on its biodegradation patterns reveal that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its potential as an environmental pollutant. This finding aligns with global efforts to develop eco-friendly chemical compounds that minimize ecological footprint while maintaining high performance standards.

In conclusion, Methyl 2-cyano-3-difluoromethoxy-4-methoxyphenylacetate (CAS No. 1805656-87-4) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmaceuticals, agrochemicals, and materials science highlight its significance as a versatile building block for advanced molecular architectures. As research continues to uncover new dimensions of its potential, this compound is poised to play an even greater role in shaping future innovations across multiple industries.